Cas no 5452-85-7 ( )

• Product Name: &nbsp
• CAS No: 5452-85-7
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 941738
• PubChem ID: 227425
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• ethyl 2-cyano-2-(4-methylcycloheptyl)acetate
• AC1L5FHH
• AC1Q4QKD
• AG-J-43220
• AR-1I9678
• CTK5A1463
• ethyl cyano(4-methylcycloheptyl)acetate
• NSC18998
• NSC-18998
• 5452-85-7
• DTXSID50280895
•  

• Inchi： 1S/C13H21NO2/c1-3-16-13(15)12(9-14)11-6-4-5-10(2)7-8-11/h10-12H,3-8H2,1-2H3
• InChI Key： MLKBVLYMGYYCCS-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)C1CCCC(C)CC1)=O

Computed Properties

• Exact Mass: 223.15733
• Monoisotopic Mass: 223.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 0.987
• Boiling Point: 333.3°C at 760 mmHg
• Flash Point: 157.4°C
• Refractive Index: 1.458
• PSA: 50.09
• LogP: 2.90568